1-(Tetrahydro-2H-thiopyran-4-yl)piperazine dihydrochloride

• IUPAC Name: 1-(thian-4-yl)piperazine;dihydrochloride
• InChI: InChI=1S/C9H18N2S.2ClH/c1-7-12-8-2-9(1)11-5-3-10-4-6-11;;/h9-10H,1-8H2;2*1H
• InChI Key: LCAKJBDYQNCARY-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1N2CCNCC2.Cl.Cl
• Molecular Formula: C9H20Cl2N2S
• DSSTOX Substance ID: DTXSID40716638
• Molecular Weight: 259.24 g/mol
• CAS RN: 914654-77-6

Description

1-(Tetrahydro-2H-thiopyran-4-yl)piperazine dihydrochloride is a chemical compound with the molecular formula C9H18N2S.2ClH. It is a solid substance at room temperature. The IUPAC name for this compound is 1-tetrahydro-2H-thiopyran-4-ylpiperazine dihydrochloride hydrate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H18N2S.2ClH.H2O/c1-7-12-8-2-9(1)11-5-3-10-4-6-11;;;/h9-10H,1-8H2;2*1H;1H2. The canonical SMILES representation is C1CSCCC1N2CCNCC2. These codes provide a textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The molecular weight of 1-(Tetrahydro-2H-thiopyran-4-yl)piperazine dihydrochloride is 277.26 and 186.32 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. The compound has a rotatable bond count of 1. The topological polar surface area is 40.6 Ų.

Scientific Research Applications

Chemical Structure and Properties

Research on compounds like opipramol dihydrochloride, which is a piperazine derivative, emphasizes the importance of the piperazine unit's protonation and the chemical structure's influence on hydrogen bonding and molecular interactions within crystals. These findings can inform the development of new materials with specific physical or chemical properties (Betz et al., 2011).

Corrosion Mitigation

Novel tetrahydro-1,2,4-triazines, including those with piperazine units, have shown effectiveness as corrosion inhibitors for steel in acidic environments. This application is critical in materials science, particularly for protecting infrastructure and machinery against corrosive damage (Abd El‐Lateef et al., 2022).

Drug Synthesis and Modification

The reaction of certain piperazine derivatives with secondary amines demonstrates the chemical versatility of piperazine-based compounds, which is essential for the synthesis of new pharmaceuticals or the modification of existing ones. Such reactions can lead to the development of novel drugs with improved efficacy or reduced side effects (Vasileva et al., 2018).

Biological and Pharmacological Applications

Piperazine derivatives have been explored for their allosteric enhancement of the A1 adenosine receptor, indicating potential therapeutic applications in treating conditions related to this receptor's modulation, such as neurological disorders (Romagnoli et al., 2008).

Diagnostic and Therapeutic Radiotracers

Analogues of σ receptor ligand PB28 with piperazine units have been developed with added polar functionality and reduced lipophilicity, aimed at potential use as positron emission tomography (PET) radiotracers. This research highlights the role of piperazine derivatives in developing diagnostic tools for oncology and other diseases (Abate et al., 2011).